Cas no 286442-90-8 (cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid)

• Product Name: cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• CAS No: 286442-90-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD23106277
• CID: 915152
• PubChem ID: 45084912
• Update Time: 2025-06-15

cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-ethyl-3-hydroxy-1-methyl-, cis- (9CI)
• cis-3-Ethyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• trans-3-Ethyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• trans-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• PB35374
• SB21719
• SB21718
• PB36390
• (1s,3s)-3-ethyl-3-hydroxy-1-methylcyclobutane-1-
• (1r,3r)-3-ethyl-3-hydroxy-1-methylcyclobutane-1-
• P13734
• trans-3-Ethyl-3-hydroxy-1-methylcyclobutane-carboxylicacid
• CIS-3-ETHYL-3-HYDROXY-1-METHYLCYCLOBUTANECARBOXYLIC ACID (WITH !~10% TRANS ISOMER)
• CS-0057717
• 3-ETHYL-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• 286442-90-8
• 286443-11-6
• DTXSID401202403
• PS-17428
• CS-0057718

• MDL： MFCD23106277
• Inchi： 1S/C8H14O3/c1-3-8(11)4-7(2,5-8)6(9)10/h11H,3-5H2,1-2H3,(H,9,10)
• InChI Key： UETHDRUFABRJDR-UHFFFAOYSA-N
• SMILES： OC1(CC)CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.7

Additional information on cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid

Professional Introduction to cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic Acid (CAS No. 286442-90-8)

Cyclobutane derivatives have garnered significant attention in the field of pharmaceutical chemistry due to their unique structural properties and potential biological activities. Among these, cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286442-90-8) stands out as a compound of considerable interest. This molecule, characterized by its cyclobutane core substituted with ethyl, hydroxyl, and methyl groups, exhibits a distinct stereochemistry that may contribute to its pharmacological profile. The cis configuration of the cyclobutane ring introduces a specific spatial arrangement of substituents, which can influence interactions with biological targets.

The synthesis of cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid presents both challenges and opportunities for chemists. The presence of the hydroxyl group and the need to maintain the cis stereochemistry require precise synthetic methodologies. Recent advances in asymmetric synthesis have enabled more efficient production of such chiral compounds, leveraging catalytic systems that promote high enantioselectivity. These methods not only improve yield but also enhance the overall quality of the final product, making it more suitable for downstream applications.

In terms of biological activity, cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid has been explored in several preclinical studies for its potential therapeutic effects. The cyclobutane scaffold is known to mimic certain natural products and bioactive molecules, suggesting a wide range of possible applications. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The hydroxyl group further enhances its reactivity, allowing for modifications that could tailor its biological activity toward particular therapeutic goals.

Recent research has highlighted the importance of stereochemistry in drug design, particularly in the context of cycloalkane derivatives. The cis configuration of cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid appears to be crucial for its interaction with biological targets. Studies using computational modeling have demonstrated that this stereochemical arrangement optimizes binding affinity and selectivity. Such insights are invaluable for medicinal chemists seeking to develop novel compounds with improved pharmacokinetic profiles.

The compound’s structural features also make it a valuable scaffold for further derivatization. By introducing additional functional groups or altering the substitution pattern, researchers can generate libraries of analogs with diverse biological properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The versatility of cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid as a starting material underscores its significance in synthetic and medicinal chemistry.

From a chemical biology perspective, understanding the metabolic fate of such compounds is essential for assessing their potential as therapeutic agents. The presence of both hydroxyl and carboxylic acid functionalities suggests that cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid may undergo various enzymatic transformations in vivo. Investigating these metabolic pathways can provide critical insights into drug efficacy and safety, guiding future optimization efforts.

The synthesis and application of cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid also align with broader trends in green chemistry and sustainable manufacturing. Modern synthetic strategies emphasize efficiency, minimizing waste, and using environmentally benign reagents. Advances in catalytic processes have made it possible to produce complex molecules like this one with reduced environmental impact, reflecting a commitment to responsible chemical research.

In conclusion, cis-3-Ethyl-3-hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286442-90-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodology and computational biology, position it as a valuable tool for drug discovery and development. As scientists continue to explore its properties and applications, this molecule is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.